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Compound of Interest

Compound Name:
2-(Tert-

butyldimethylsilyloxy)ethanamine

Cat. No.: B117003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-(Tert-
butyldimethylsilyloxy)ethanamine, a versatile bifunctional molecule with significant

applications in organic synthesis and drug development. This document details its

physicochemical properties, synthesis and purification protocols, key applications, and

spectroscopic data.

Physicochemical and Computational Data
2-(Tert-butyldimethylsilyloxy)ethanamine is a colorless to light brown liquid. Its key

properties are summarized in the tables below for easy reference.
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Identifier Value Source

CAS Number 101711-55-1 [1][2][3]

Molecular Formula C₈H₂₁NOSi [3]

Molecular Weight 175.34 g/mol [1][3]

InChI Key
XDXFUMZONWWODJ-

UHFFFAOYSA-N
[1]

Canonical SMILES
CC(C)(C)--INVALID-LINK--

(C)OCCN
[4]

Physicochemical Property Value Source

Appearance
Colorless to Almost Colorless

Clear Liquid
[5]

Purity ≥95% [3]

Storage Temperature 4°C, protect from light [3]

Computational Data Value Source

Topological Polar Surface Area

(TPSA)
35.25 Å² [3]

logP 1.9669 [3]

Hydrogen Bond Acceptors 2 [3][6]

Hydrogen Bond Donors 1 [3][6]

Rotatable Bonds 4 [6]

Synthesis and Purification
The most common and efficient method for the synthesis of 2-(Tert-
butyldimethylsilyloxy)ethanamine involves the selective protection of the hydroxyl group of

ethanolamine using tert-butyldimethylsilyl chloride (TBDMSCl).[1]
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Experimental Protocol: Synthesis from 2-Aminoethanol
and TBDMSCl
Materials:

2-Aminoethanol (20 mmol)

Tert-butyldimethylsilyl chloride (TBDMSCl) (24 mmol)

Imidazole (30 mmol)

Dichloromethane (CH₂Cl₂)

Water (H₂O)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Dissolve 2-aminoethanol and imidazole in dichloromethane in a suitable reaction flask.

Slowly add a solution of tert-butyldimethylsilyl chloride in dichloromethane dropwise to the

stirring mixture over a period of 3 minutes.[2]

Continue to stir the reaction mixture at room temperature for 1 hour.[2]

Quench the reaction by adding water (20 mL).[2]

Separate the organic and aqueous phases.

Extract the aqueous phase with dichloromethane (2 x 20 mL).[2]

Combine all organic phases and dry over anhydrous magnesium sulfate.[2]

Filter the mixture and concentrate the filtrate under reduced pressure to yield the product as

a light yellow oily substance.[2]

This method typically results in a crude yield of 100%.[2]
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Reactants

Reaction & Workup Product
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Click to download full resolution via product page

Synthesis and Workup Workflow.

Key Applications in Research and Development
2-(Tert-butyldimethylsilyloxy)ethanamine serves as a crucial building block in various

synthetic pathways due to its bifunctional nature, possessing both a reactive primary amine

and a protected hydroxyl group.[1]

Bifunctional Synthon: Its structure allows for selective modification at the amine group while

the hydroxyl functionality remains protected by the stable tert-butyldimethylsilyl (TBDMS)

group.[1] The TBDMS group can be readily removed under specific conditions, typically

using a fluoride source like tetrabutylammonium fluoride (TBAF), to regenerate the free

hydroxyl group.[1]

Drug Development: The 2-aminoethanol scaffold is a common motif in many biologically

active molecules. This compound is notably used in the preparation of 3-substituted
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androsterone derivatives.[2][7][8] Its bifunctional nature enables the creation of diverse

compound libraries for high-throughput screening in drug discovery.[1]

Polymer Chemistry: The primary amine can be incorporated into polymer backbones or used

as a grafting site. A related compound, 2-[2-(tert-butyldimethylsilyloxy)ethoxy]ethanamine, is

known to be a cross-linking reagent, suggesting a similar potential application for the title

compound.[1] After incorporation into a polymer, hydrolysis of the TBDMS group reveals a

hydroxyl group that can form crosslinks, enhancing the material's properties.[1]

Key Application Areas

2-(Tert-butyldimethylsilyloxy)ethanamine

Bifunctional Synthon in
Organic Synthesis

 Selective
functionalization 

Drug Development
(e.g., Androsterone Derivatives)

 Scaffold for bioactive
molecules 

Polymer Modification &
Cross-linking

 Incorporation into
polymer chains 

TBDMS Group Stability

Amine Group Reactivity

Stable to Basic Conditions

Labile to Acidic Conditions
& Fluoride Ions (TBAF)

Acts as a Nucleophile

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32565625.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/versatility-2-tert-butyldimethylsilyloxyethanamine-chemical-synthesis-xw
https://www.pharmaffiliates.com/en/101711-55-1-2-tert-butyldimethylsilyloxy-ethylamine-pa270017148.html
https://www.benchchem.com/product/b117003
https://www.benchchem.com/product/b117003
https://www.benchchem.com/product/b117003
https://www.benchchem.com/product/b117003?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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